Cas no 736081-33-7 (Benzeneethanamine,4-amino-a-methyl-, (aR)-)

Benzeneethanamine,4-amino-a-methyl-, (aR)- structure
736081-33-7 structure
Product Name:Benzeneethanamine,4-amino-a-methyl-, (aR)-
CAS No:736081-33-7
MF:C9H14N2
MW:150.220861911774
CID:559651
PubChem ID:45078679
Update Time:2025-04-19

Benzeneethanamine,4-amino-a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-amino-a-methyl-, (aR)-
    • Benzeneethanamine,4-amino-a-methyl-, (R)- (9CI)
    • Benzeneethanamine, 4-amino-alpha-methyl-, (R)- (9CI)
    • 736081-33-7
    • SCHEMBL158968
    • 4-[(2R)-2-Aminopropyl]aniline
    • DTXSID00663598
    • Inchi: 1S/C9H14N2/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,7H,6,10-11H2,1H3/t7-/m1/s1
    • InChI Key: UXAZIFYAGDKABZ-SSDOTTSWSA-N
    • SMILES: N[C@H](C)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 150.116
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
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